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Compound of Interest

Compound Name: Dexpramipexole Dihydrochloride

Cat. No.: B10814585 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work

extends to the responsible management and disposal of chemical compounds. This guide

provides essential, step-by-step procedures for the safe disposal of Dexpramipexole
Dihydrochloride, ensuring compliance with safety and environmental standards. Adherence to

these protocols is critical for maintaining a safe laboratory environment and preventing

environmental contamination.

Key Safety and Handling Information
Proper handling of Dexpramipexole Dihydrochloride is the first step in ensuring a safe

disposal process. The following table summarizes crucial safety data compiled from available

Safety Data Sheets (SDS).
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Parameter Information Citation

GHS Hazard Classification

Acute toxicity, oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3). One source

indicates it is "Not a hazardous

substance or mixture".

[1][2]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection. Use only in a well-

ventilated area.

[1][2]

First Aid Measures

If Inhaled: Move person to

fresh air. In case of skin

contact: Wash with plenty of

soap and water. In case of eye

contact: Rinse cautiously with

water for several minutes. If

swallowed: Call a poison

center or doctor if you feel

unwell.

[1][2]

Accidental Release Measures

Avoid dust formation. Avoid

breathing vapors, mist or gas.

Ensure adequate ventilation.

Sweep up or vacuum up

spillage and collect in a

suitable container for disposal.

Avoid discharge into drains,

water courses or onto the

ground.

[2][3]
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Experimental Protocol: Step-by-Step Disposal of
Dexpramipexole Dihydrochloride
This protocol outlines the recommended procedure for the disposal of non-controlled, non-

hazardous Dexpramipexole Dihydrochloride waste, in accordance with general

pharmaceutical waste guidelines.

1. Waste Characterization:

Confirm that the Dexpramipexole Dihydrochloride waste is not mixed with any RCRA

hazardous materials.[4][5] Based on available SDS, Dexpramipexole Dihydrochloride is

not classified as a hazardous substance.[2]

Ensure the waste is not a DEA-controlled substance.[6]

2. Containerization:

Place the Dexpramipexole Dihydrochloride waste into a designated, leak-proof, and

clearly labeled container.

For non-hazardous pharmaceutical waste, blue or white containers are often used.

3. In-Lab Deactivation (for small quantities):

For trace amounts or residues on lab equipment, decontaminate surfaces by scrubbing with

alcohol.[2]

For small quantities of the solid compound, consider mixing with an undesirable substance

like used coffee grounds or kitty litter to discourage diversion.[7][8] Place this mixture in a

sealed bag or container.[7][9]

4. Disposal Pathway:

For Non-Hazardous Waste: The primary recommended disposal method for non-hazardous

pharmaceutical waste is through a licensed medical waste incinerator or a permitted solid

waste landfill, in accordance with state and local regulations.[5][6] Do not flush down the

drain or sewer.[5]
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Reverse Distribution: Consider sending expired or unused Dexpramipexole
Dihydrochloride to a DEA-registered reverse distributor for potential credit and proper

disposal.[6]

Hazardous Waste (if applicable): If the Dexpramipexole Dihydrochloride is mixed with a

hazardous substance, it must be managed as hazardous waste. This requires disposal

through a permitted hazardous waste treatment facility, typically via incineration.[5]

5. Documentation:

Maintain accurate records of the disposed of Dexpramipexole Dihydrochloride, including

quantity, date of disposal, and the disposal method used.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dexpramipexole Dihydrochloride.
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Start: Dexpramipexole Dihydrochloride Waste

Is the waste mixed with a
RCRA hazardous substance?

Is it a DEA
controlled substance?

No

Dispose as Hazardous
Pharmaceutical Waste

Yes

Dispose as Non-Hazardous
Pharmaceutical Waste

No

Follow DEA Regulations for
Controlled Substance Disposal

(e.g., Reverse Distributor)

Yes

Licensed Medical Waste Incinerator
or Permitted Landfill

Permitted Hazardous
Waste Incinerator

End: Proper Disposal

Click to download full resolution via product page

Dexpramipexole Dihydrochloride Disposal Decision Workflow
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By following these procedures, laboratories can ensure the safe and compliant disposal of

Dexpramipexole Dihydrochloride, fostering a culture of safety and environmental

responsibility. Always consult your institution's specific waste management policies and local

regulations for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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